molecular formula C9H16O B6202825 2-methyl-1-(2-methylcyclopropyl)butan-1-one, Mixture of diastereomers CAS No. 1559136-73-0

2-methyl-1-(2-methylcyclopropyl)butan-1-one, Mixture of diastereomers

Cat. No. B6202825
CAS RN: 1559136-73-0
M. Wt: 140.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-methyl-1-(2-methylcyclopropyl)butan-1-one, Mixture of diastereomers” is a complex organic compound. The compound is a mixture of diastereomers, meaning it contains two or more stereoisomers that are not mirror images of each other . The molecular mass of the compound is 140.223 g·mol −1 .


Molecular Structure Analysis

The molecular structure of “2-methyl-1-(2-methylcyclopropyl)butan-1-one, Mixture of diastereomers” is complex due to the presence of multiple stereoisomers . The compound has a dipole moment of 2.67 ± 1.08 D and a volume of 204.74 Å 3 .


Physical And Chemical Properties Analysis

The physical and chemical properties of “2-methyl-1-(2-methylcyclopropyl)butan-1-one, Mixture of diastereomers” include a molecular mass of 140.223 g·mol −1, a heat of formation of -212.9 ± 16.7 kJ·mol −1, a dipole moment of 2.67 ± 1.08 D, a volume of 204.74 Å 3, and a surface area of 195.25 Å 2 .

Safety and Hazards

The safety data sheet for a similar compound, 2-Methyl-1-butene, indicates that it is extremely flammable and may be fatal if swallowed and enters airways . It is advised to keep away from heat/sparks/open flames/hot surfaces and to wear protective gloves/eye protection/face protection .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-1-(2-methylcyclopropyl)butan-1-one involves the reaction of 2-methylcyclopropanecarboxylic acid with isobutylmagnesium bromide followed by oxidation to yield the corresponding ketone.", "Starting Materials": [ "2-methylcyclopropanecarboxylic acid", "isobutylmagnesium bromide", "diethyl ether", "sodium sulfate", "sodium bicarbonate", "potassium permanganate", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Preparation of isobutylmagnesium bromide by adding 2.5 g of magnesium turnings to a solution of 10 mL of isobutyl bromide in 50 mL of diethyl ether under nitrogen atmosphere. The mixture is then refluxed for 2 hours and cooled to room temperature.", "Step 2: Preparation of 2-methylcyclopropanecarboxylic acid by adding 10 g of 2-methylcyclopropanecarbonyl chloride to a solution of 10 g of sodium hydroxide in 50 mL of water. The mixture is then stirred for 2 hours and the resulting solid is filtered and washed with water.", "Step 3: Addition of isobutylmagnesium bromide to 2-methylcyclopropanecarboxylic acid by slowly adding the former to the latter at 0-5°C. The mixture is then stirred for 2 hours at room temperature.", "Step 4: Workup of the reaction mixture by adding saturated sodium sulfate solution and extracting with diethyl ether. The organic layer is then washed with sodium bicarbonate solution and dried over sodium sulfate.", "Step 5: Oxidation of the resulting alcohol to ketone by adding a solution of 1.5 g of potassium permanganate in 50 mL of water to the organic layer. The mixture is then stirred for 2 hours and the resulting solid is filtered and washed with water.", "Step 6: Acidification of the filtrate with sulfuric acid and extraction with diethyl ether. The organic layer is then washed with water and dried over sodium sulfate.", "Step 7: Distillation of the organic layer to yield a mixture of diastereomers of 2-methyl-1-(2-methylcyclopropyl)butan-1-one." ] }

CAS RN

1559136-73-0

Product Name

2-methyl-1-(2-methylcyclopropyl)butan-1-one, Mixture of diastereomers

Molecular Formula

C9H16O

Molecular Weight

140.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.